4-(4-Fluorobenzylamino)-1,2-phenylenediamine
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 4-(4-Fluorobenzylamino)-1,2-phenylenediamine often involves multi-step chemical reactions, starting from basic aromatic amines or nitriles. For instance, a novel synthesis of 4-[(18)F]fluorobenzylamine, which shares a similar fluorobenzylamine moiety, has been achieved through transition metal-assisted sodium borohydride reduction of 4-[(18)F]fluorobenzonitrile (Koslowsky, Mercer, & Wuest, 2010). This method has been extended to automated syntheses, showcasing the compound's utility as a building block for more complex molecules.
Molecular Structure Analysis
The molecular structure of related benzylamine compounds has been elucidated using X-ray crystallography and density functional theory calculations, revealing insights into their geometric configuration and electronic structure. For example, N-phenyl-4-nitrobenzylamine and its derivatives have been structurally characterized, providing a foundation for understanding the steric and electronic influences on the molecule's reactivity and properties (Iwasaki et al., 1988).
Scientific Research Applications
-
Synthetic Cannabinoids
- Summary of Application : Synthetic cannabinoids like ADB-FUBINACA and AMB-FUBINACA are indazole-derived cannabinoid receptor agonists . They were synthesized in 2009 as a pharmaceutical drug candidate .
- Methods of Application : When smoked, these synthetic cannabinoids produce almost immediate effects (about 10 to 15 s after use) that last up to 60 min . They are rapidly and extensively metabolized .
- Results or Outcomes : ADB-FUBINACA and AMB-FUBINACA display full agonism of the CB1 receptor, this being responsible for their cardiovascular and neurological effects (e.g., altered perception, agitation, anxiety, paranoia, hallucinations, loss of consciousness and memory, chest pain, hypertension, tachycardia, seizures) .
-
Forensic Toxicology
- Summary of Application : Four types of cannabimimetic indazole and indole derivatives, including ADB-BINACA, AB-FUBICA, ADB-FUBICA, and AB-BICA, have been identified as new psychoactive substances in illegal products seized in a clandestine laboratory .
- Methods of Application : These compounds were identified by liquid chromatography–high-resolution mass spectrometry, gas chromatography–mass spectrometry, and nuclear magnetic resonance spectroscopy .
- Results or Outcomes : Compounds 1, 2, and 3 have previously been reported to have a high affinity for cannabinoid CB1 and CB2 receptors .
Safety And Hazards
properties
IUPAC Name |
4-N-[(4-fluorophenyl)methyl]benzene-1,2,4-triamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14FN3/c14-10-3-1-9(2-4-10)8-17-11-5-6-12(15)13(16)7-11/h1-7,17H,8,15-16H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOYLGISQRDBPQT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNC2=CC(=C(C=C2)N)N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14FN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00459837 | |
Record name | 4-(4-FLUOROBENZYLAMINO)-1,2-PHENYLENEDIAMINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00459837 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Fluorobenzylamino)-1,2-phenylenediamine | |
CAS RN |
491871-67-1 | |
Record name | 4-(4-FLUOROBENZYLAMINO)-1,2-PHENYLENEDIAMINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00459837 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.